N-(3-cyano-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide hydrochloride

• IUPAC Name: N-(3-cyano-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide;hydrochloride
• InChI: InChI=1S/C17H20N4O3S.ClH/c1-10(2)20-6-5-11-12(7-18)17(25-13(11)8-20)19-14(22)9-21-15(23)3-4-16(21)24;/h10H,3-6,8-9H2,1-2H3,(H,19,22);1H
• InChI Key: KTIRJWOHXZPXFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C#N)NC(=O)CN3C(=O)CCC3=O.Cl
• Molecular Formula: C17H21ClN4O3S
• Molecular Weight: 396.9 g/mol

Description

N-(3-cyano-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C17H21ClN4O3S and its molecular weight is 396.89. The purity is usually 95%.
BenchChem offers high-quality N-(3-cyano-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-cyano-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• This compound is involved in the synthesis of various heterocyclic compounds, like pyridines, pyrimidinones, and oxazinones, which are noted for their antimicrobial properties. For example, research has demonstrated the synthesis of these compounds using similar structures as starting materials, showing their importance in creating antimicrobial agents (Hossan et al., 2012) Molecules.

Applications in Heterocyclic Chemistry

• The compound's structure is used as a precursor for synthesizing a variety of heterocyclic compounds, which are crucial in the development of new pharmaceuticals and agrochemicals. For instance, it has been utilized in the creation of novel 1,2,3,4-tetrahydrocarbazole derivatives, highlighting its versatility in the synthesis of biologically relevant compounds (Fadda et al., 2010) Phosphorus, Sulfur, and Silicon and the Related Elements.

Insecticidal Properties

• Research has explored the use of similar cyanoacetamide derivatives for the synthesis of heterocycles with potential insecticidal properties. These derivatives have shown effectiveness against pests like the cotton leafworm, Spodoptera littoralis, indicating their potential application in pest control (Fadda et al., 2017) RSC Advances.

Broad Synthetic Utility in Organic Chemistry

• The compound and its derivatives have been highlighted for their broad synthetic utility in organic chemistry. They serve as convenient starting compounds for the preparation of various functionally substituted heterocyclic compounds, demonstrating their importance in organic synthesis (Dyachenko et al., 2018) Russian Chemical Reviews.